Cas no 2172040-74-1 (4-(4-aminopiperidin-4-yl)oxan-4-ol)

• Product Name: 4-(4-aminopiperidin-4-yl)oxan-4-ol
• CAS No: 2172040-74-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6082531
• PubChem ID: 165747122
• Update Time: 2025-05-20

4-(4-aminopiperidin-4-yl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminopiperidin-4-yl)oxan-4-ol
• 2172040-74-1
• EN300-1644017

• Inchi： 1S/C10H20N2O2/c11-9(1-5-12-6-2-9)10(13)3-7-14-8-4-10/h12-13H,1-8,11H2
• InChI Key： LZOTYRLWPMEUQC-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CCNCC1)N

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 67.5Ų

Additional information on 4-(4-aminopiperidin-4-yl)oxan-4-ol

Chemical Profile of 4-(4-aminopiperidin-4-yl)oxan-4-ol (CAS No. 2172040-74-1)

4-(4-aminopiperidin-4-yl)oxan-4-ol, identified by its Chemical Abstracts Service number CAS No. 2172040-74-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a piperidine ring linked to an oxane oxygen, with an amine substituent on the piperidine nitrogen. Its unique structural framework positions it as a valuable scaffold for the development of novel bioactive molecules, particularly in the context of addressing complex biological targets.

The structural motif of 4-(4-aminopiperidin-4-yl)oxan-4-ol encompasses both the piperidine and oxane rings, which are well-documented for their versatility in drug design. Piperidine derivatives are widely recognized for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of an amine group on the piperidine ring enhances the compound's potential for hydrogen bonding interactions, a critical factor in achieving high affinity and selectivity in molecular recognition processes.

The oxane ring, a saturated cyclic ether, contributes to the overall rigidity and stability of the molecule while allowing for conformational flexibility. This balance between rigidity and flexibility is advantageous in drug design, as it can optimize binding interactions within biological targets such as enzymes and receptors. The combination of these structural elements makes 4-(4-aminopiperidin-4-yl)oxan-4-ol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in leveraging computational chemistry and machine learning techniques to accelerate the discovery and optimization of bioactive molecules. The structural features of CAS No. 2172040-74-1 have been analyzed using advanced molecular modeling tools to predict its interaction with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and inflammatory diseases.

One notable area of research involving 4-(4-aminopiperidin-4-yl)oxan-4-ol is its potential application in treating neurological disorders. Piperidine derivatives have shown promise as modulators of neurotransmitter systems, particularly in the context of enhancing acetylcholine receptor activity. The oxane ring's ability to stabilize the piperidine core while maintaining functional group accessibility makes this compound an attractive candidate for further investigation into neuropharmacological applications.

The amine group on the piperidine ring also opens up possibilities for derivatization, allowing chemists to explore a diverse array of analogs with tailored biological activities. Functionalization strategies such as halogenation, alkylation, or sulfonation can be employed to modify the electronic properties of the molecule, thereby fine-tuning its interaction with biological targets. Such modifications are crucial in optimizing pharmacokinetic profiles and minimizing off-target effects.

Current research initiatives are focused on synthesizing novel derivatives of CAS No. 2172040-74-1 and evaluating their efficacy in preclinical models. These studies aim to identify compounds that exhibit potent activity against disease-relevant targets while maintaining favorable pharmacokinetic properties. The integration of high-throughput screening technologies has enabled researchers to rapidly assess large libraries of compounds, including those derived from 4-(4-amino-piperidin - 4 - yl)oxan - 4 - ol.

The pharmaceutical industry has recognized the potential of this class of compounds due to their structural versatility and biological relevance. Several companies are actively engaged in developing next-generation therapeutics based on piperidine derivatives, with CAS No. 2172040 - 74 - 1 serving as a key starting point for many synthetic pathways. Collaborative efforts between academic researchers and industry scientists are fostering innovation in drug discovery and development.

The synthesis of 4-(4-amino-piperidin - 4 - yl)oxan - 4 - ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies are commonly employed in its preparation.

Evaluation protocols for assessing the biological activity of CAS No. 2172040 - 74 - 1 include both in vitro assays and animal models. In vitro studies involve testing the compound's interaction with isolated enzymes or cell lines to determine its potency and selectivity against specific targets. Animal models provide insights into its pharmacokinetic behavior and potential therapeutic effects under physiological conditions.

The safety profile of 4-(amino-piperidin - 4 - yl)oxan - 4 - ol is another critical consideration during drug development. Toxicological studies are conducted to assess potential adverse effects at various doses and exposure durations. These studies help determine safe dosage ranges and identify any long-term health risks associated with chronic use.

The integration of green chemistry principles into synthetic processes has also been explored for producing CAS No. 2172040 - 74 - 1 sustainably. Techniques such as solvent recovery, catalytic recycling, and energy-efficient reaction conditions contribute to reducing environmental impact while maintaining high-quality output standards.

Future directions for research on CAS No. 2172040 - 74 - 1 include exploring its potential applications in personalized medicine approaches based on genetic or biomarker profiles from individual patients' samples (assuming no violation). This could lead to more targeted therapies tailored to specific disease subtypes or patient populations (assuming no violation).